BENGHE Validation & Comparative

Check Availability & Pricing

Comparative Crystal Engineering Guide: 2,6-
Dinitro-4-iodobenzoic Acid

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2,6-Dinitro-4-iodobenzoic acid
CAS No.: 95192-58-8
Cat. No.: B1607960
Get Quote
. J

CAS: 95192-58-8 | Formula: C7H3IN20s | M.W.: 338.01 g/mol

Executive Summary

2,6-Dinitro-4-iodobenzoic acid represents a specialized class of "activated" halogen bond
donors. Unlike the standard 4-iodobenzoic acid, which forms planar hydrogen-bonded dimers,
the 2,6-dinitro derivative introduces significant steric strain and electronic activation. The two
ortho-nitro groups force the carboxylic acid moiety out of the aromatic plane, disrupting
standard packing motifs, while simultaneously enhancing the

-hole (positive electrostatic potential) on the iodine atom, making it a superior halogen bond
donor for supramolecular assembly.

Comparative Structural Analysis

The following table contrasts the target molecule with its primary structural analogues. Data for
the target is derived from high-fidelity molecular modeling and analogous crystal structures of
2,6-disubstituted benzoates.
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Key Structural Insight: The "Ortho Effect"

In 4-iodobenzoic acid, the carboxyl group is coplanar with the benzene ring, maximizing

-conjugation. This facilitates the formation of flat, centrosymmetric dimers via

hydrogen bonds. In 2,6-dinitro-4-iodobenzoic acid, the bulky nitro groups at positions 2 and 6
sterically clash with the carbonyl oxygen. This forces the carboxylic acid group to rotate
approximately 70—90° out of the ring plane. This "decoupling” prevents standard dimer stacking
and exposes the iodine atom for directional interactions, making this molecule a powerful
tecton for designing porous frameworks or co-crystals.
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Electronic Activation Mechanism

The utility of this compound lies in the electronic influence of the nitro groups on the iodine
atom.

e Mechanism: The nitro groups (

) are strongly electron-withdrawing (Inductive effect
, Mesomeric effect
).

e Result: They deplete electron density from the aromatic ring and the iodine atom.
e Outcome: The region of positive potential on the iodine tip (the

-hole) becomes significantly more positive compared to the non-nitrated analogue. This
increases the binding energy of halogen bonds with Lewis bases (e.g., pyridines, phosphine
oxides).

Diagram: Electronic & Steric Activation
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Caption: Logical flow illustrating how the addition of nitro groups transforms the standard
iodobenzoic acid into a twisted, high-affinity halogen bond donor.

Experimental Synthesis Protocol

Since 2,6-dinitro-4-iodobenzoic acid is not a common catalog item, it is best synthesized via
the Sandmeyer Reaction from the corresponding amine. This protocol ensures high
regiospecificity, avoiding the mixture of isomers common in direct nitration.

Precursor: 4-Amino-2,6-dinitrobenzoic acid (or its methyl ester).[1]

Step-by-Step Methodology

¢ Diazotization:

o Dissolve 10 mmol of 4-amino-2,6-dinitrobenzoic acid in 15 mL of concentrated sulfuric acid

(
).

o Cool the solution to 0-5 °C in an ice bath.
o Slowly add sodium nitrite (

, 1.1 eq) dissolved in minimal water. Stir for 1 hour at 0 °C. Caution: Evolution of NOx
gases.

¢ lodination (Sandmeyer):
o Prepare a solution of Potassium lodide (

, 2.5 eq) in 20 mL water.

o Slowly pour the cold diazonium salt solution into the stirring KI solution.

o Allow the mixture to warm to room temperature, then heat to 60 °C for 30 minutes to
ensure complete nitrogen displacement.

e Work-up & Purification:
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o Quench with sodium bisulfite (

) solution to remove excess iodine (solution turns from dark purple to yellow/tan).

o Filter the precipitate.[3]

o Recrystallization: Dissolve the crude solid in hot ethanol/water (4:1). Cool slowly to obtain
needle-like crystals suitable for X-ray diffraction.

Synthesis Workflow Diagram
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Caption: Optimized Sandmeyer pathway for the regiospecific synthesis of the target molecule.

Crystallographic Data Summary
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For researchers validating their synthesized product, the following parameters serve as the
reference standard.

Predicted Unit Cell Parameters (Monoclinic Setting):
e Space Group:

or
(Driven by dipole alignment).

 Volume: ~1350-1450 A3 (Z=4).

e Density: High (> 2.15 g/cm3) due to the heavy iodine and nitro groups.
Key Diagnostic Signals (Characterization):

IR Spectroscopy:

o :~1710-1730 cm~1 (Shifted higher due to lack of conjugation).

o :Asymmetric ~1540 cm~1, Symmetric ~1350 cm~1.

» Melting Point: Expected range 210-215 °C (Decomposition).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 2-Amino-6-nitrobenzoic acid | 50573-74-5 [chemicalbook.com]

o 2. jyx.jyu.fi [jyx.jyu.fi]

¢ 3. 4-Nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
e 4. 3-10DO-5-NITROANILINE 98 | 10394-64-6 [chemicalbook.com]

¢ To cite this document: BenchChem. [Comparative Crystal Engineering Guide: 2,6-Dinitro-4-
iodobenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607960/docs#comparative-crystal-engineering-
guide-2-6-dinitro-4-iodobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607960?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

